Cas no 32654-59-4 (4-Quinolinamine,N-(acetyloxy)-)

• Product Name: 4-Quinolinamine,N-(acetyloxy)-
• CAS No: 32654-59-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 307630
• PubChem ID: 36205
• Update Time: 2025-04-19

4-Quinolinamine,N-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine,N-(acetyloxy)-
• (quinolin-4-ylamino) acetate
• 1-[(Quinolin-4-ylamino)oxy]ethanone
• Acetic acid, 4-quinolinylamino ester
• ethanone, 1-[(4-quinolinylamino)oxy]-
• 2-(quinolin-4-ylamino)acetic acid
• 4-Acetoxyaminoquinoline
• 958778-08-0
• SCHEMBL1520512
• 32654-59-4
• 4-Hydroxyaminoquinoline-monoacetate
• F1902-0033
• quinolin-4-ylglycine
• BRN 4679455
• AKOS010596073

• Inchi： 1S/C11H10N2O2/c14-11(15)7-13-10-5-6-12-9-4-2-1-3-8(9)10/h1-6H,7H2,(H,12,13)(H,14,15)
• InChI Key： UJVVTNYYIPMEAP-UHFFFAOYSA-N
• SMILES： OC(CNC1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 51.22